Cas no 202277-52-9 (4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester)

• Product Name: 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester
• CAS No: 202277-52-9
• MF: C₁₄H₁₅BrN₂O₃
• MW: 339.184502840042
• MDL: MFCD00176375
• CID: 909335
• PubChem ID: 2787685
• Update Time: 2025-06-14

4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-BROMO-PHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4-(3-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 4-(3-bromophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 4-(3-bromophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidin-2-(1H)-one
• 5-(ethoxycarbonyl)-4-(3-bromophenyl)-6-methyl-3
• 5-(ethoxycarbonyl)-4-(3-bromophenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one
• 5-ethoxycarbonyl-4-(3-bromophenyl)-6-methyl-3,4-dihydropyridin-2(1H)-one
• AC1MDD98
• AC1Q32OV
• Oprea1_660789
• Oprea1_832608
• STOCK1S-63313
• SureCN5352781
• SR-01000392091-1
• AKOS000652934
• E89422
• JS-1497
• STK022429
• MFCD00176375
• SB58279
• Z56761987
• 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester
• ethyl4-(3-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• SR-01000392091
• SCHEMBL5352781
• AKOS016311841
• C14H15BrN2O3
• DTXSID20383069
• AKOS002936295
• AB00083723-01
• CS-0197867
• AKOS016195743
• 202277-52-9
• 4-(3-BR-PH)-6-ME-2-OXO-1,2,3,4-4H-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER

• MDL： MFCD00176375
• Inchi： 1S/C14H15BrN2O3/c1-3-20-13(18)11-8(2)16-14(19)17-12(11)9-5-4-6-10(15)7-9/h4-7,12H,3H2,1-2H3,(H2,16,17,19)
• InChI Key： PDROXKNRSADMJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(=O)OCC)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 338.02700
• Monoisotopic Mass: 338.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 11-12℃
• Boiling Point: 425.3±45.0 °C at 760 mmHg
• Flash Point: 211.0±28.7 °C
• PSA: 67.43000
• LogP: 3.29770
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester

Comprehensive Overview of 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester (CAS No. 202277-52-9)

The compound 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester (CAS No. 202277-52-9) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a bromophenyl moiety and an ethyl ester group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's CAS No. 202277-52-9 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and material science. Its bromine substituent offers opportunities for further functionalization, making it a valuable building block for catalysis and molecular design.

The ethyl ester group in this compound enhances its solubility in organic solvents, facilitating its use in multistep synthesis and structure-activity relationship (SAR) studies. Scientists are exploring its role in green chemistry initiatives, aiming to reduce waste and improve atom economy. Additionally, its pyrimidine core aligns with current trends in fragment-based drug design, where small molecules are optimized for target binding and bioavailability.

Another area of interest is the compound's potential in crop protection. Agrochemical researchers are investigating its derivatives for pest resistance and plant growth regulation. The 3-bromophenyl group may contribute to selective toxicity, a key factor in developing environmentally friendly pesticides. This aligns with global efforts to promote sustainable agriculture and reduce reliance on traditional chemical pesticides.

From a spectroscopic perspective, 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester exhibits distinct NMR and IR signatures, which are critical for quality control and structural elucidation. Laboratories often use HPLC and mass spectrometry to verify its purity, especially when it serves as a reference standard in regulatory submissions. The compound's CAS No. 202277-52-9 is a key identifier in chemical inventories and safety data sheets.

In the context of intellectual property, patents involving this compound highlight its utility in novel therapeutics and diagnostic agents. Its tetrahydro-pyrimidine scaffold is a common motif in FDA-approved drugs, underscoring its pharmacological relevance. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining attention for their target specificity and low off-target effects.

Finally, the synthesis of 4-(3-Bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester often involves microwave-assisted reactions or flow chemistry, reflecting modern trends in process optimization. These methods reduce reaction times and improve yields, addressing the growing demand for cost-effective and scalable chemical production. Its CAS No. 202277-52-9 continues to appear in academic publications and industry reports, cementing its role in cutting-edge research.